Cas no 146764-58-1 (2-Methylcitric Acid-d3 (Mixture of diastereomers))
146764-58-1 structure
Product Name:2-Methylcitric Acid-d3 (Mixture of diastereomers)
CAS No:146764-58-1
MF:C7H10O7
MW:209.168588161469
CID:102271
PubChem ID:90470055
Update Time:2025-08-05
2-Methylcitric Acid-d3 (Mixture of diastereomers) Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Butane-4,4,4-d3-tricarboxylicacid, 2-hydroxy- (9CI)
- DL-2-METHYL-D3-CITRIC ACID
- 2-METHYL-D3-CITRIC ACID
- 2-Methylcitric Acid-d3
- YNOXCRMFGMSKIJ-FIBGUPNXSA-N
- HY-113371S
- 4,4,4-Trideuterio-2-hydroxybutane-1,2,3-tricarboxylic acid
- CS-0310580
- 146764-58-1
- F91137
- 2-Methylcitric Acid-d3 (Mixture of diastereomers)
- 2-hydroxy-1-(?H?)methylpropane-1,2,3-tricarboxylic acid
-
- Inchi: 1S/C7H10O7/c1-3(5(10)11)7(14,6(12)13)2-4(8)9/h3,14H,2H2,1H3,(H,8,9)(H,10,11)(H,12,13)/i1D3
- InChI Key: YNOXCRMFGMSKIJ-FIBGUPNXSA-N
- SMILES: OC(C(=O)O)(CC(=O)O)C(C(=O)O)C([2H])([2H])[2H]
Computed Properties
- Exact Mass: 209.061
- Monoisotopic Mass: 209.061
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 132A^2
- XLogP3: -1.4
Experimental Properties
- Melting Point: 140-145°C
- Solubility: DMSO (Slightly), Methanol (Slightly), Water (Slightly)
- PSA: 132.13000
- LogP: -1.00250
2-Methylcitric Acid-d3 (Mixture of diastereomers) Security Information
- Storage Condition:Hygroscopic, -20°C Freezer, Under inert atmosphere
2-Methylcitric Acid-d3 (Mixture of diastereomers) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M265082-2.5mg |
2-Methylcitric Acid-d3 (Mixture of diastereomers) |
146764-58-1 | 2.5mg |
$ 228.00 | 2023-09-07 | ||
| TRC | M265082-25mg |
2-Methylcitric Acid-d3 (Mixture of diastereomers) |
146764-58-1 | 25mg |
$ 1722.00 | 2023-09-07 | ||
| A2B Chem LLC | AE80795-5mg |
2-METHYL-D3-CITRIC ACID |
146764-58-1 | 90% | 5mg |
$313.00 | 2024-04-20 | |
| A2B Chem LLC | AE80795-10mg |
2-METHYL-D3-CITRIC ACID |
146764-58-1 | 90% | 10mg |
$483.00 | 2024-04-20 | |
| A2B Chem LLC | AE80795-1mg |
2-METHYL-D3-CITRIC ACID |
146764-58-1 | 98% | 1mg |
$183.00 | 2024-04-20 |
2-Methylcitric Acid-d3 (Mixture of diastereomers) Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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